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Compound of Interest

Compound Name: Indole-4-carboxaldehyde

Cat. No.: B046140

For Immediate Reference: Key Safety and Handling Information for Indole-4-carboxaldehyde

This guide provides essential safety protocols and logistical plans for researchers, scientists,
and drug development professionals working with Indole-4-carboxaldehyde. Adherence to

these procedures is critical for ensuring personal safety and maintaining a secure laboratory
environment.

I. Hazard Identification and Personal Protective
Equipment (PPE)

Indole-4-carboxaldehyde is classified as harmful if swallowed, causes skin irritation, serious
eye irritation, and may cause respiratory irritation.[1] Appropriate PPE is mandatory to prevent
exposure.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type

Specific Requirement

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[1]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

Hand Protection

Protective gloves (e.g., nitrile).

Prevents skin contact which

can cause irritation.[1]

Skin and Body Protection

A lab coat or other suitable
protective clothing. Safety
shoes are also recommended.

[1]

Minimizes the risk of skin
contact and protects against

spills.

Respiratory Protection

A NIOSH/MSHA approved
respirator (e.g., N95 dust
mask) should be used in case
of inadequate ventilation or

when dust formation is likely.[2]

Prevents inhalation of dust
which may cause respiratory

irritation.[1]

Il. Quantitative Data Summary

A clear understanding of the physical and chemical properties of Indole-4-carboxaldehyde is

fundamental to its safe handling.

Table 2: Physical and Chemical Properties of Indole-4-carboxaldehyde

Property Value Source

Molecular Formula CsH7NO [1][3]

Molecular Weight 145.16 g/mol [31[4]
Yellowish to pale brown

Appearance _ [5]
powder/solid.

Melting Point 139-143 °C [3]

Boiling Point 339.1 £ 15.0 °C (Predicted) [3]

Storage Temperature

2-8°C

[1]
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lll. Operational Plan: Step-by-Step Handling
Procedures

Follow these steps to ensure the safe handling of Indole-4-carboxaldehyde from receipt to
use.

e Receiving and Inspection: Upon receipt, visually inspect the container for any damage or
leaks. Ensure the supplier's label and hazard pictograms are clearly visible.

o Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong acids, strong bases, and oxidizing agents.[2] The recommended
storage temperature is between 2-8°C.[1] Keep the container tightly closed and protect it
from light.[6]

e Preparation for Use:
o Ensure an emergency eyewash station and safety shower are readily accessible.[1][2]

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid form to avoid dust formation.[1][2]

o Don the required PPE as outlined in Table 1.

e Handling and Use:

o

Avoid breathing dust, mist, or spray.[1]

o

Prevent contact with skin and eyes.[1]

[¢]

Do not eat, drink, or smoke in the handling area.[1][2]

o

Wash hands thoroughly after handling the compound.[1][2]

e Post-Handling:

o Securely close the container after use.

o Clean the work area thoroughly.
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o Remove and properly dispose of contaminated PPE.

IV. Emergency Procedures: First Aid and Spill
Management

Immediate and appropriate action is crucial in an emergency.

First Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial
respiration and seek immediate medical attention.[1][2]

o After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing and seek medical advice if irritation persists.[1][2]

o After Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek
immediate medical attention.[1][2]

» After Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[1][2]

Spill Management Workflow:

The following diagram outlines the procedural steps for managing a spill of Indole-4-
carboxaldehyde.
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Evacuate Immediate Area
(if necessary)

.

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use inert absorbent material)

Collect Spilled Material
(Sweep solids, absorb liquids)

Place in a Labeled,
Sealed Waste Container

Clean the Spill Area Thoroughly

Dispose of Waste as Hazardous

End of Procedure

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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V. Disposal Plan

All waste containing Indole-4-carboxaldehyde must be treated as hazardous waste.

Waste Collection:

o Collect all solid and liquid waste in clearly labeled, sealed containers.

o Do not mix with other waste streams unless compatibility is confirmed.

Container Labeling:

o Clearly label the waste container with "Hazardous Waste" and "Indole-4-
carboxaldehyde".

Storage of Waste:

o Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.

Disposal:

o Dispose of the contents and container in accordance with local, state, and federal
regulations through an approved waste disposal plant.[1][2] Do not dispose of down the
drain or in regular trash.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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